Cas no 946285-74-1 (ethyl 4-3-(2H-1,3-benzodioxol-5-yloxy)propanesulfonylpiperazine-1-carboxylate)

• Product Name: ethyl 4-3-(2H-1,3-benzodioxol-5-yloxy)propanesulfonylpiperazine-1-carboxylate
• CAS No: 946285-74-1
• MF: C₁₇H₂₄N₂O₇S
• MW: 400.446663856506
• CID: 5924718
• PubChem ID: 16884220
• Update Time: 2025-06-08

ethyl 4-3-(2H-1,3-benzodioxol-5-yloxy)propanesulfonylpiperazine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-3-(2H-1,3-benzodioxol-5-yloxy)propanesulfonylpiperazine-1-carboxylate
• F5012-0117
• ethyl 4-((3-(benzo[d][1,3]dioxol-5-yloxy)propyl)sulfonyl)piperazine-1-carboxylate
• VU0628670-1
• AKOS024488672
• ethyl 4-[3-(1,3-benzodioxol-5-yloxy)propylsulfonyl]piperazine-1-carboxylate
• 946285-74-1
• ethyl 4-[3-(2H-1,3-benzodioxol-5-yloxy)propanesulfonyl]piperazine-1-carboxylate

• Inchi： 1S/C17H24N2O7S/c1-2-23-17(20)18-6-8-19(9-7-18)27(21,22)11-3-10-24-14-4-5-15-16(12-14)26-13-25-15/h4-5,12H,2-3,6-11,13H2,1H3
• InChI Key： PZESVKNEMLQLPJ-UHFFFAOYSA-N
• SMILES： S(CCCOC1=CC=C2C(=C1)OCO2)(N1CCN(C(=O)OCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 400.13042228g/mol
• Monoisotopic Mass: 400.13042228g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 103Ų

Additional information on ethyl 4-3-(2H-1,3-benzodioxol-5-yloxy)propanesulfonylpiperazine-1-carboxylate

Professional Introduction to Ethyl 4-3-(2H-1,3-benzodioxol-5-yloxy)propanesulfonylpiperazine-1-carboxylate (CAS No. 946285-74-1)

Ethyl 4-3-(2H-1,3-benzodioxol-5-yloxy)propanesulfonylpiperazine-1-carboxylate, identified by its CAS number 946285-74-1, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of Ethyl 4-3-(2H-1,3-benzodioxol-5-yloxy)propanesulfonylpiperazine-1-carboxylate incorporates several key functional groups that contribute to its unique chemical and biological properties. The presence of a sulfonyl group and a piperazine moiety suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the benzodioxolyl moiety, also known as 2H-1,3-benzodioxol-5-yloxy, introduces a hydroxylated aromatic ring system that is often associated with enhanced binding affinity and metabolic stability.

In recent years, there has been a growing interest in the development of novel compounds that can modulate neurotransmitter systems. The piperazine scaffold is particularly relevant in this context, as it is commonly found in drugs that target the central nervous system. Research has shown that piperazine derivatives can exhibit effects on various neurotransmitter receptors, including serotonin and dopamine receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative disorders.

The benzodioxolyl group in Ethyl 4-3-(2H-1,3-benzodioxol-5-yloxy)propanesulfonylpiperazine-1-carboxylate further enhances its potential as a pharmacological agent. This moiety is known to be present in several bioactive natural products and synthetic compounds that have demonstrated significant pharmacological effects. The hydroxyl group on the benzodioxolyl ring can participate in hydrogen bonding interactions with biological targets, thereby improving binding affinity and selectivity.

Current research in the field of medicinal chemistry has focused on identifying new scaffolds and functional groups that can enhance the efficacy and safety of therapeutic agents. The compound Ethyl 4-3-(2H-1,3-benzodioxol-5-yloxy)propanesulfonylpiperazine-1-carboxylate represents an example of how structural modifications can lead to the discovery of novel bioactive molecules. By incorporating both sulfonyl and piperazine groups, this compound may exhibit dual-targeting capabilities, allowing it to interact with multiple biological pathways simultaneously.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. Studies have shown that piperazine derivatives can modulate neurotransmitter release and receptor activity, which could be beneficial in conditions such as Parkinson's disease and Alzheimer's disease. Additionally, the presence of the benzodioxolyl group suggests that this compound may have anti-inflammatory properties, which are relevant in various neurological conditions where inflammation plays a significant role.

The synthesis of Ethyl 4-3-(2H-1,3-benzodioxol-5-yloxy)propanesulfonylpiperazine-1-carboxylate involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the sulfonyl group typically requires careful handling to avoid side reactions such as over-sulfonation or decomposition. Similarly, the installation of the piperazine moiety necessitates careful selection of reagents and catalysts to achieve optimal regioselectivity.

In conclusion, Ethyl 4-3-(2H-1,3-benzodioxol-5-yloxy)propanesulfonylpiperazine-1-carboxylate (CAS No. 946285-74-1) is a promising compound with significant potential in pharmaceutical research. Its unique molecular structure and functional groups make it an attractive candidate for further investigation into its biological activities and therapeutic applications. As research continues to advance in the field of medicinal chemistry, compounds like this one will play a crucial role in the development of new treatments for various diseases.